2-(methylthio)-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N3O3S/c1-23-15-12(3-2-6-18-15)14(20)17-7-9-19-8-4-11-5-10-22-13(11)16(19)21/h2-6,8,10H,7,9H2,1H3,(H,17,20)
• InChI Key: ZZQFMLHUXZVRFY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCCN2C=CC3=C(C2=O)OC=C3
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions under which the reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, stability, and reactivity.

Safety And Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. It includes information on safe handling and disposal.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties, or further studies to understand its properties or mechanisms.